Cas no 1215719-12-2 (1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol; oxalic acid)

• Product Name: 1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol; oxalic acid
• CAS No: 1215719-12-2
• MF: C₁₇H₂₁NO₇
• MW: 351.351145505905
• CID: 5401772
• Update Time: 2025-05-20

1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(2-furanylmethyl)amino]-3-(4-methylphenoxy)-, ethanedioate (1:1)
• 1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol; oxalic acid

• Inchi： 1S/C15H19NO3.C2H2O4/c1-12-4-6-14(7-5-12)19-11-13(17)9-16-10-15-3-2-8-18-15;3-1(4)2(5)6/h2-8,13,16-17H,9-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： QCRWGCKIHYZWKW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)C(O)COC1=CC=C(C)C=C1.C(O)(=O)C(O)=O

Additional information on 1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol; oxalic acid

Professional Introduction to Compound with CAS No 1215719-12-2 and Product Name: 1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol; oxalic acid

The compound with the CAS number 1215719-12-2 and the product name 1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol; oxalic acid represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, has garnered attention due to its potential applications in drug development and molecular research. The presence of both furan and methylphenoxy substituents in its molecular framework suggests a rich chemical space for exploration, particularly in the context of designing novel bioactive molecules.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds, which often exhibit remarkable biological activities. The furan ring, a prominent feature in this compound, is known for its role in various pharmacophores, contributing to the compound's potential as a scaffold for drug discovery. The methylphenoxy group further enhances the molecular complexity, offering diverse interactions with biological targets. This combination of structural elements positions the compound as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The 1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol moiety suggests interactions with enzymes and receptors that are critical in various disease pathways. Recent studies have highlighted the importance of such multifunctional compounds in addressing complex therapeutic challenges. The oxalic acid component, while seemingly simple, may play a role in stabilizing the molecule or influencing its pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated methodologies that highlight the advancements in organic synthesis. The integration of furan, methylphenoxy, and amino functionalities requires precise control over reaction conditions to achieve high yields and purity. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing these complex structures efficiently. These synthetic strategies not only enhance the accessibility of the compound but also pave the way for its large-scale production.

The biological evaluation of this compound has been a focal point for researchers aiming to uncover new therapeutic agents. Preclinical studies have demonstrated promising results in various models, suggesting potential applications in areas such as anti-inflammatory and anticancer therapies. The ability of the compound to interact with multiple targets makes it an attractive candidate for developing multitargeted drugs, which are increasingly recognized for their therapeutic efficacy.

Moreover, the structural features of this compound make it an excellent tool for computational studies. Molecular modeling techniques have been employed to understand its binding interactions at a molecular level. These studies provide valuable insights into how the compound interacts with biological targets, aiding in the design of more effective derivatives. The integration of computational methods with experimental approaches has revolutionized drug discovery, making it possible to predict and optimize biological activity with greater precision.

The regulatory landscape for pharmaceutical compounds also plays a crucial role in their development and commercialization. Ensuring compliance with safety and efficacy standards is paramount before any therapeutic application can be considered. The rigorous testing protocols applied to this compound underscore its potential as a viable candidate for further clinical investigation. As regulatory frameworks continue to evolve, compounds like this one are likely to play a key role in addressing unmet medical needs.

In conclusion, the compound with CAS number 1215719-12-2 and product name 1-{[(furan-2-yl)methyl]amino}-3-(4-methylphenoxy)propan-2-ol; oxalic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic methodologies, this compound is poised to contribute significantly to future therapeutic developments.